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Compound of Interest

Compound Name: Adipic acid-13C2

Cat. No.: B160230

This technical guide provides an in-depth overview of Adipic acid-13C2, a stable isotope-
labeled compound crucial for metabolic research and drug development. It is intended for
researchers, scientists, and professionals in drug development seeking detailed information on
its properties, analysis, and application in studying metabolic pathways.

Core Molecular Data

Adipic acid-13C2 is a form of adipic acid where two carbon atoms in the molecule have been
replaced with the stable heavy isotope, carbon-13. This labeling provides a distinct mass
signature that allows researchers to trace the molecule through various biological and chemical
processes without the use of radioactive tracers.

Property Value Source
Molecular Formula Ca13C2H1004 [1]
Linear Formula HO213C(CH2)413CO2H

Molecular Weight 148.13 g/mol [1]

Unlabeled Molecular Formula CeH1004

Unlabeled Molecular Weight 146.14 g/mol [2]

CAS Number 133954-44-6 [3]
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Metabolic Pathway of Adipic Acid

Adipic acid is metabolized in a manner analogous to fatty acids through a catabolic process
known as beta-oxidation.[4] This process occurs within the mitochondria and involves the
sequential cleavage of two-carbon units from the fatty acid chain, generating acetyl-CoA,
NADH, and FADH2. The acetyl-CoA can then enter the citric acid cycle (TCA cycle) for further

energy production.

Click to download full resolution via product page
Figure 1: Beta-Oxidation of Adipic Acid-3Co.

Experimental Protocols

The use of Adipic acid-13C2 in metabolic studies typically involves cell culture experiments
followed by mass spectrometry to trace the incorporation of the labeled carbons into various
metabolites. The following is a generalized protocol for such an experiment.

Cell Culture and Labeling

» Cell Seeding: Plate cells at a density that allows for logarithmic growth during the labeling

period.

e Medium Preparation: Prepare a culture medium containing Adipic acid-13C2 at a known
concentration. The corresponding unlabeled adipic acid should be absent or at a minimal

level.
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e Labeling: Replace the standard culture medium with the prepared labeling medium and
incubate the cells for a predetermined period. The duration of labeling will depend on the
specific metabolic pathway and the turnover rate of the metabolites of interest.

Sample Preparation for Mass Spectrometry

o Metabolite Extraction:

o Aspirate the labeling medium and wash the cells with ice-cold phosphate-buffered saline
(PBS).

o Quench metabolism and extract metabolites by adding a cold solvent mixture, typically
methanol/water or acetonitrile/methanol/water.

o Scrape the cells and collect the cell lysate.

» Protein Precipitation and Clarification:
o Centrifuge the cell lysate at a high speed to pellet precipitated proteins and cell debris.
o Collect the supernatant containing the extracted metabolites.

o Sample Derivatization (Optional): Depending on the analytical method and the stability of the
target metabolites, a derivatization step may be necessary to improve chromatographic
separation and mass spectrometric detection.

Mass Spectrometry Analysis

Liquid chromatography-mass spectrometry (LC-MS) is a common technique for analyzing
labeled metabolites.

o Chromatographic Separation: Separate the metabolites using a suitable LC column and
gradient.

e Mass Spectrometry Detection: Analyze the eluting compounds using a high-resolution mass
spectrometer capable of distinguishing between the labeled and unlabeled isotopologues.
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+ Data Analysis: Process the raw data to identify and quantify the different isotopologues of the

metabolites of interest. This allows for the determination of the extent of label incorporation
and the elucidation of metabolic fluxes.
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Figure 2: General Experimental Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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